2-Hydroxy-3-methylpyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-hydroxy-3-methylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C9H8N2O2/c1-6-8(12)10-7-4-2-3-5-11(7)9(6)13/h2-5,12H,1H3
• InChI Key: JZKPYCNGVDYECM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=CC=CN2C1=O)O
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• Solubility: >26.4 [ug/mL] (The mean of the results at pH 7.4)

Description

2-Hydroxy-3-methylpyrido[1,2-a]pyrimidin-4-one is a compound that has shown therapeutic interest. It is a byproduct in the synthesis of 5-Fluoro Paliperidone, which is a Paliperidone impurity.

Synthesis Analysis

Methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidine derivatives. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives. The reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by addition of a base affords pyrimidino[4,5-d][1,3]oxazines.

Chemical Reactions Analysis

It has been shown that the alkylation of 2-methyl-9-hydroxy-4H-pyrido[1,2-a]pyrimidin-4-one takes place at the oxygen atom, but electrophilic substitution takes place mainly at position 8 of the molecule (the ortho position relative to the hydroxy group).

Safety and Hazards

For safety and hazards, it is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure - obtain special instructions before use. Appropriate exhaust ventilation should be provided at places where dust is formed.